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Compound of Interest

Compound Name: Fructose-isoleucine

Cat. No.: B15561202

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Fructose-isoleucine, a conjugate of D-(-)-Fructose and L-Isoleucine. While both
parent compounds are classified as non-hazardous, proper handling of the fine powder is
crucial to minimize potential irritation from dust inhalation and maintain product integrity.[1][2]

Personal Protective Equipment (PPE): A Multi-
layered Defense

When handling Fructose-isoleucine powder, a comprehensive approach to personal
protection is recommended to prevent contact and inhalation.

Core PPE Requirements:

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
airborne particles.[3][4][5]

e Hand Protection: Chemical-resistant gloves, such as nitrile or natural rubber, should be worn.
[3][5][6] It is crucial to inspect gloves for any tears or punctures before use and to practice
proper removal techniques to avoid skin contact.[1]
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o Protective Clothing: A standard lab coat or long-sleeved garment is necessary to protect the
skin.[3][4]

o Respiratory Protection: In situations where dust may be generated and ventilation is
insufficient, a dust respirator should be used to prevent inhalation.[3][4]

Operational Plan: From Receipt to Disposal

A structured operational plan ensures safety and consistency throughout the handling process
of Fructose-isoleucine.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store the container in a tightly closed, dry, and cool, well-ventilated area.[4][5]
2. Handling and Use:

« Handle the compound in a well-ventilated area, preferably within a fume hood or an area
with local exhaust ventilation to minimize dust generation.[2][4]

¢ Avoid direct contact with skin and eyes.

e Do not eat, drink, or smoke in the handling area.[5]

e Wash hands thoroughly after handling the substance.[1][5]
3. Spill Management:

¢ In the event of a spill, avoid generating dust.

o Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container
for disposal.[2]

o Clean the affected area thoroughly.[1]

4. Disposal:
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» Fructose-isoleucine, being a non-hazardous substance, can typically be disposed of in the
regular trash, provided it is not mixed with hazardous materials.[7][8]

e The waste should be securely packaged, for instance, in a double-layered bag, to prevent
spillage.[7]

» Always consult your institution's specific guidelines and local regulations for chemical waste
disposal.[9][10][11] Empty containers should have their labels defaced or removed before
being discarded.[9]

Quantitative Data Summary

For clarity and easy reference, the following table summarizes key physical and safety data for
the parent components of Fructose-isoleucine.

Property D-(-)-Fructose L-Isoleucine

CAS Number 57-48-7 73-32-5

Molecular Formula C6H1206 C6H13NO2
Appearance White crystalline powder White crystalline powder
Melting Point 103 °C (Decomposition) 288 °C (Decomposition)
Solubility Soluble in cold water Slightly soluble in water

o Not a hazardous substance or Not a hazardous substance or
Hazard Classification _ _
mixture[1][2] mixture

Experimental Workflow: Safe Handling of Fructose-
Isoleucine

The following diagram illustrates the standard operating procedure for the safe handling of
Fructose-isoleucine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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